Cas no 1337670-00-4 (3-(2-fluoro-6-methylphenyl)piperidine)

• Product Name: 3-(2-fluoro-6-methylphenyl)piperidine
• CAS No: 1337670-00-4
• MF: C₁₂H₁₆FN
• MW: 193.260546684265
• CID: 6543167
• PubChem ID: 84772863
• Update Time: 2025-11-06

3-(2-fluoro-6-methylphenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoro-6-methylphenyl)piperidine
• 1337670-00-4
• EN300-1856955

• Inchi： 1S/C12H16FN/c1-9-4-2-6-11(13)12(9)10-5-3-7-14-8-10/h2,4,6,10,14H,3,5,7-8H2,1H3
• InChI Key： WKCOYBONHOIWOM-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C)=C1C1CNCCC1

Computed Properties

• Exact Mass: 193.126677677g/mol
• Monoisotopic Mass: 193.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 12Ų

Additional information on 3-(2-fluoro-6-methylphenyl)piperidine

Introduction to 3-(2-fluoro-6-methylphenyl)piperidine (CAS No. 1337670-00-4)

3-(2-fluoro-6-methylphenyl)piperidine, identified by its CAS number 1337670-00-4, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and pharmacological properties. The presence of both a fluoro substituent and a methyl group in the aromatic ring enhances its potential as a building block for drug development.

The molecular structure of 3-(2-fluoro-6-methylphenyl)piperidine consists of a piperidine ring fused with a phenyl ring that is modified at the 2-position with a fluoro atom and at the 6-position with a methyl group. This specific arrangement of functional groups makes the compound highly versatile and suitable for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities.

In recent years, there has been growing interest in the development of novel psychoactive substances (NPS) that modulate central nervous system (CNS) function. Piperidine derivatives, in particular, have shown promise in this area due to their ability to interact with various neurotransmitter receptors. The introduction of fluorine and methyl groups into the piperidine scaffold can significantly influence the pharmacokinetic and pharmacodynamic properties of the compound, making it an attractive candidate for further investigation.

One of the most compelling aspects of 3-(2-fluoro-6-methylphenyl)piperidine is its potential as an intermediate in the synthesis of drugs targeting neurological disorders. For instance, research has indicated that piperidine derivatives can interact with serotonin receptors, which are implicated in conditions such as depression, anxiety, and obsessive-compulsive disorder (OCD). The fluorine atom, in particular, can enhance binding affinity and metabolic stability, making it a valuable modification for drug design.

The use of computational modeling and high-throughput screening techniques has facilitated the identification of novel compounds with enhanced efficacy and reduced side effects. In this context, 3-(2-fluoro-6-methylphenyl)piperidine has been explored as a scaffold for developing next-generation therapeutics. Its structural features make it amenable to modifications that can improve solubility, bioavailability, and target specificity.

Recent studies have also highlighted the role of fluorinated aromatic compounds in medicinal chemistry. The fluorine atom can influence electronic properties, lipophilicity, and metabolic pathways, all of which are critical factors in drug development. For example, fluoro-substituted piperidines have been shown to exhibit improved binding to certain protein targets compared to their non-fluorinated counterparts.

The synthesis of 3-(2-fluoro-6-methylphenyl)piperidine typically involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the desired molecular framework efficiently. These techniques not only enhance reaction efficiency but also minimize byproduct formation.

The pharmacological profile of 3-(2-fluoro-6-methylphenyl)piperidine has been evaluated through both in vitro and in vivo studies. Initial findings suggest that this compound exhibits moderate affinity for serotonin receptors, particularly SERT (serotonin transporter), which is a key target for antidepressant drugs. Additionally, its interaction with other CNS receptors has been investigated to assess its potential therapeutic applications.

In conclusion, 3-(2-fluoro-6-methylphenyl)piperidine (CAS No. 1337670-00-4) represents a promising candidate for further pharmaceutical development. Its unique structural features and potential biological activities make it an attractive scaffold for designing novel therapeutic agents targeting neurological disorders. Continued research into this compound will likely yield valuable insights into its pharmacological properties and applications in drug discovery.